Cas no 2137605-26-4 (Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-)

• Product Name: Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-
• CAS No: 2137605-26-4
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 5287262
• Update Time: 2025-05-30

Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

• Inchi： 1S/C10H13ClS/c1-8-4-10(8,7-11)5-9-2-3-12-6-9/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： LMZSFFRSRVRPJW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC1(CCl)CC1C

Additional information on Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

The compound Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-, also known by its CAS number 2137605-26-4, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, which are five-membered aromatic rings containing one sulfur atom and four carbon atoms. The presence of the thiophene ring in this molecule contributes to its distinct electronic properties and reactivity.

The structure of Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- is characterized by a thiophene ring substituted at the 3-position with a complex side chain. This side chain consists of a cyclopropane ring that is further substituted with a chloromethyl group and a methyl group. The cyclopropane ring introduces additional strain and reactivity into the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent studies have highlighted the potential of this compound in various fields, including materials science and organic synthesis. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Researchers have also explored its use as a building block in the synthesis of more complex molecules, leveraging its reactivity to create novel chemical structures.

In terms of synthesis, Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- can be prepared through a variety of methods, including coupling reactions and cyclization processes. One notable approach involves the use of transition metal catalysts to facilitate the formation of the thiophene ring and its subsequent substitution with the cyclopropyl side chain. These methods have been optimized to improve yield and selectivity, making them more practical for large-scale production.

The chemical stability of this compound is another area of interest for researchers. Due to the presence of both aromatic and strained aliphatic components in its structure, the molecule exhibits a balance between stability and reactivity that makes it suitable for various chemical transformations. Studies have shown that it can undergo nucleophilic substitution reactions at the chloromethyl group, as well as participate in cyclopropane-opening reactions under specific conditions.

In addition to its chemical properties, Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- has been studied for its potential biological activity. Early research suggests that it may exhibit antimicrobial or anti-inflammatory properties, although further studies are needed to confirm these findings and explore their therapeutic implications.

The versatility of this compound is further demonstrated by its role as an intermediate in the synthesis of other valuable chemicals. For example, it can be used as a precursor for the preparation of more complex heterocyclic compounds or as a component in polymerizable systems for advanced materials development.

In conclusion, Thiophene, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure, reactivity, and stability make it an intriguing subject for ongoing research efforts aimed at unlocking its full potential across different domains.